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Compound of Interest

Compound Name:
2-Ethylpiperidin-3-one

hydrochloride

Cat. No.: B1461940 Get Quote

2-Ethylpiperidin-3-one hydrochloride is a heterocyclic organic compound belonging to the

piperidine class. Piperidine rings are core structural motifs in a vast array of pharmaceuticals

and biologically active molecules, serving as crucial pharmacophores that influence potency,

selectivity, and pharmacokinetic properties.[1] As a functionalized building block, 2-
Ethylpiperidin-3-one hydrochloride offers medicinal chemists and process development

scientists a valuable intermediate for constructing more complex molecular architectures. The

presence of a ketone functionality at the 3-position and an ethyl group at the 2-position

provides distinct reactive handles for further chemical modification, making it a precursor of

interest in the synthesis of novel therapeutic agents. This guide provides a comprehensive

overview of its identification, safety, handling, and synthetic context.

Compound Identification and Physicochemical
Properties
Accurate identification is the cornerstone of safe and effective chemical research. The definitive

identifier for any chemical substance is its Chemical Abstracts Service (CAS) number.

Table 1: Core Compound Identifiers
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Identifier Value Source

Chemical Name
2-ethylpiperidin-3-one
hydrochloride

Chemspace[2]

Synonyms
3-Piperidinone, 2-ethyl-,

hydrochloride (1:1)
ChemicalBook[3][4]

CAS Number 1159826-57-9 ChemicalBook[3][4]

Molecular Formula C₇H₁₄ClNO Chemspace[2]

| Molecular Weight | 163.65 g/mol | Chemspace[2] |

While extensive experimental data for this specific compound is not widely published, the

fundamental properties derived from its structure are summarized below.

Table 2: Physicochemical Data

Property Value Notes

Form Solid
Expected based on related
hydrochloride salts.

Solubility Likely soluble in water

The hydrochloride salt form

generally confers aqueous

solubility.[5]

Stability
Stable under recommended

storage conditions

Based on data for similar

piperidine derivatives.[6][7]

| Reactivity | Incompatible with strong oxidizing agents and strong bases | Common for amine

hydrochloride salts.[5][6] |

Comprehensive Safety Profile and Hazard
Management
While a specific, dedicated Safety Data Sheet (SDS) for 2-Ethylpiperidin-3-one
hydrochloride (CAS 1159826-57-9) is not readily available in public databases, a robust
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safety profile can be constructed by analyzing data from structurally analogous compounds,

such as piperidin-3-one hydrochloride and other substituted piperidine hydrochlorides. This

approach allows for a scientifically grounded assessment of the likely hazards.

GHS Hazard Classification (Inferred)
Based on the hazard profiles of closely related piperidinone hydrochlorides, the compound is

anticipated to fall under several GHS categories.[8][9] The primary routes of exposure are

inhalation of dust, skin/eye contact, and ingestion.

Acute Toxicity, Oral (Category 3/4): Harmful or toxic if swallowed.[8][9][10]

Skin Corrosion/Irritation (Category 2): Causes skin irritation.[8][9][10]

Serious Eye Damage/Irritation (Category 2A): Causes serious eye irritation.[8][9][10]

Specific Target Organ Toxicity - Single Exposure (Category 3): May cause respiratory

irritation.[8][9][10]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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